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Compound of Interest

Compound Name: IT-143B

Cat. No.: B3025987

For Researchers, Scientists, and Drug Development Professionals

Introduction

IT-143B is a member of the piericidin class of antibiotics, originally isolated from Streptomyces
sp.[1] As a homolog of piericidin A, it is a valuable tool for research in cellular metabolism and
oncology. IT-143B exhibits activity against various fungi, Gram-positive bacteria, and
carcinoma cells.[1] Proper preparation of stock solutions is critical for obtaining accurate and
reproducible experimental results. These application notes provide a detailed protocol for the
preparation, storage, and handling of IT-143B stock solutions for laboratory use.

Chemical Properties of IT-143B

A clear understanding of the physicochemical properties of IT-143B is essential for its effective
use in experimental settings.
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Property Value

Molecular Formula C2sH41NOa

Molecular Weight 455.63 g/mol

Purity >95% by HPLC

Appearance Pale yellow oil (similar to Piericidin A)

Soluble in Dimethyl Sulfoxide (DMSO), Ethanol,

Solubility _ _
Methanol, and Dimethylformamide (DMF).[1]

Long-term Storage -20°C[1]

Mechanism of Action

IT-143B, as a piericidin-class compound, is a potent inhibitor of the mitochondrial electron
transport chain. Its primary target is Complex | (NADH:ubiquinone oxidoreductase). By binding
to the ubiquinone site on Complex |, IT-143B blocks the transfer of electrons from NADH to
ubiquinone. This inhibition disrupts the proton gradient across the inner mitochondrial
membrane, leading to a decrease in ATP synthesis and an increase in the production of
reactive oxygen species (ROS). This disruption of cellular energy metabolism is central to its

cytotoxic effects.
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Caption: Mechanism of action of IT-143B as a Complex | inhibitor.

Experimental Protocols
Materials

e IT-143B powder

e Anhydrous/sterile Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

» Sterile, filtered pipette tips

» Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Stock Solution Preparation (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many cell-based assays.

o Preparation: Work in a sterile environment, such as a laminar flow hood, to prevent
contamination. Ensure all materials are sterile.

o Weighing IT-143B: Tare a sterile microcentrifuge tube or vial on a calibrated analytical
balance. Carefully weigh out the desired amount of IT-143B powder (e.g., 1 mg).

o Calculating DMSO Volume: To prepare a 10 mM stock solution, use the following formula:

Volume of DMSO (L) = (Mass of IT-143B (mg) / Molecular Weight of IT-143B ( g/mol )) *
1,000,000 / Stock Concentration (mM)

For 1 mg of IT-143B (MW = 455.63 g/mol ): Volume of DMSO (uL) = (1 mg / 455.63 g/mol ) *
1,000,000 /10 mM = 219.5 uL
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e Dissolving IT-143B: Add the calculated volume of sterile DMSO to the vial containing the IT-
143B powder.

e Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
The solution should be clear.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (stable for at least 6
months).

Stock Solution Concentration and Dilution Calculation
Table

The following table provides volumes of DMSO required to prepare common stock solution
concentrations for different starting masses of IT-143B.

Volume of DMSO Volume of DMSO Volume of DMSO
Mass of IT-143B

for 1 mM Stock for 5 mM Stock for 10 mM Stock
1 mg 2195 pL 439 pL 219.5 pL
5mg 10975 pL 2195 pL 1097.5 pL
10 mg 21950 uL 4390 uL 2195 pL

Preparation of Working Solutions for Cell Culture

It is crucial to dilute the high-concentration stock solution to a final working concentration in the
cell culture medium. The final concentration of DMSO in the culture medium should be kept low
(ideally < 0.1%, and not exceeding 0.5%) to avoid solvent-induced cytotoxicity.

o Determine Final Concentration: Decide on the final concentration of IT-143B required for
your experiment based on preliminary dose-response studies.

o Serial Dilution: Perform serial dilutions of the 10 mM stock solution in sterile cell culture
medium. For example, to achieve a final concentration of 10 yM in 1 mL of medium, add 1 pL
of the 10 mM stock solution.
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o Control Group: Prepare a vehicle control by adding the same final concentration of DMSO to
the cell culture medium without IT-143B.

e Application to Cells: Add the final working solution to your cell cultures and incubate for the

desired experimental duration.

Workflow for Stock Solution Preparation and Use
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Caption: Experimental workflow for preparing and using IT-143B.
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Safety and Handling Precautions

¢ Always handle IT-143B in a well-ventilated area, preferably within a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-
resistant gloves, and safety glasses.

» Avoid inhalation of the powder and contact with skin and eyes.
o Refer to the Safety Data Sheet (SDS) for complete safety information before handling.

e DMSO is readily absorbed through the skin and can carry dissolved substances with it.
Exercise extreme caution when handling DMSO solutions.

By following these detailed application notes and protocols, researchers can confidently
prepare and utilize IT-143B stock solutions to achieve reliable and reproducible results in their
studies of cellular metabolism, microbiology, and oncology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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